![molecular formula C19H22FN3O2 B2637420 2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide CAS No. 921575-37-3](/img/structure/B2637420.png)
2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide
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Description
2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide, also known as CYM51010, is a small molecule that has shown potential in scientific research applications.
Scientific Research Applications
Synthesis and Chemical Properties
Research has shown that compounds with structural similarities to 2-cyclopentyl-N-(2-(3-(4-fluorophenyl)-6-oxopyridazin-1(6H)-yl)ethyl)acetamide have been synthesized for various applications, including the development of novel pharmaceuticals and materials. For instance, studies on the synthesis of pyridine, pyridazine, and other heterocyclic derivatives explore the chemical reactions and conditions necessary to create complex molecules with potential biological activities (E. A. E. Rady & M. Barsy, 2006).
Biological Activity and Antitumor Effects
Several studies focus on the antitumor activity and biological efficacy of related compounds. For example, the synthesis and evaluation of thiophene, pyrimidine, coumarin, pyrazole, and pyridine derivatives have shown promising inhibitory effects on different cell lines, highlighting the potential for these compounds in cancer therapy (M. Albratty, K. El-Sharkawy, & Shamsher Alam, 2017).
Pharmacological Applications
Research into pharmacological applications includes the development of thrombin inhibitors and antibacterial agents, indicating the versatility of these chemical frameworks in addressing various health conditions. For example, compounds structurally related to the one of interest have been investigated for their in vitro metabolism and potential as thrombin inhibitors, contributing to the understanding of their pharmacokinetic properties and therapeutic potential (C. Lin et al., 2005).
Antioxidant Activity
The antioxidant properties of compounds within this chemical class have also been a subject of study, suggesting applications in mitigating oxidative stress-related diseases. Studies on coordination complexes derived from pyrazole-acetamide derivatives, for example, have explored their significant antioxidant activity, demonstrating the multifaceted applications of these compounds (K. Chkirate et al., 2019).
Properties
IUPAC Name |
2-cyclopentyl-N-[2-[3-(4-fluorophenyl)-6-oxopyridazin-1-yl]ethyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22FN3O2/c20-16-7-5-15(6-8-16)17-9-10-19(25)23(22-17)12-11-21-18(24)13-14-3-1-2-4-14/h5-10,14H,1-4,11-13H2,(H,21,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMDTYIVMGGBQDD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(C1)CC(=O)NCCN2C(=O)C=CC(=N2)C3=CC=C(C=C3)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22FN3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
343.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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